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Compound of Interest

Compound Name: 4'-Bromochalcone

Cat. No.: B3021037

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4'-Bromochalcone, a synthetic chalcone
derivative of significant interest in medicinal chemistry and materials science. This document
outlines its chemical and physical properties, provides a detailed protocol for its synthesis, and
explores its role in biological signaling pathways, making it a valuable resource for
professionals in research and drug development.

Core Data Presentation

Quantitative and qualitative data for 4'-Bromochalcone are summarized in the table below,
offering a clear and concise reference for its key properties.
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Identifier Value Reference

(E)-1-(4-bromophenyl)-3-
IUPAC Name [1]
phenylprop-2-en-1-one

4'-Bromochalcone, 1-(4-

Synonyms Bromophenyl)-3-phenyl- [1]
propenone

CAS Number 2403-27-2, 22966-23-0 [11[2]

Molecular Formula C15H11BrO [1][2]

Molecular Weight 287.15 g/mol [1]

Appearance Pale yellow crystalline solid

Melting Point 98 -105°C

Purity > 98% (HPLC)

Synthesis of 4'-Bromochalcone via Claisen-Schmidt
Condensation

The most common and efficient method for synthesizing 4'-Bromochalcone is the Claisen-
Schmidt condensation.[3] This base-catalyzed reaction involves the condensation of an
appropriate acetophenone with a benzaldehyde.

Experimental Workflow Diagram
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Reactant Preparation

4'-Bromoacetophenone Benzaldehyde Potassium Hydroxide (KOH)
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Caption: Workflow for the synthesis of 4'-Bromochalcone.
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Detailed Experimental Protocol:

Materials:

e 4'-Bromoacetophenone (1.0 mmol, 199.0 mg)

e Benzaldehyde (1.0 mmol, 106.1 mg)

e Potassium Hydroxide (KOH) (1.0 mmol, 56.1 mg), pulverized

e Ethanol (0.5 mL)

o Deionized Water

e Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

e Dichloromethane (for TLC eluent)

Procedure:

In a suitable reaction vessel, dissolve 4'-bromoacetophenone (1.0 mmol) and benzaldehyde
(2.0 mmol) in ethanol (0.5 mL).

 To this solution, add pulverized potassium hydroxide (1.0 mmol).

e The reaction mixture is then stirred vigorously at room temperature (25°C) for approximately
3 minutes.[3]

o The progress of the reaction should be monitored by Thin Layer Chromatography (TLC)
using dichloromethane as the eluent.

» Upon completion of the reaction, the mixture is poured into cold water to precipitate the
crude product.

e The resulting solid is collected by vacuum filtration.

e The collected solid is washed thoroughly with water to remove any remaining base and other
water-soluble impurities.
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e The purified 4'-Bromochalcone is then dried under vacuum to yield a pale yellow crystalline
solid.

Biological Significance and Signaling Pathways

Chalcones, as a class of compounds, are recognized for their broad spectrum of biological
activities, including anti-inflammatory, anticancer, and antimicrobial properties.[3][4] These
effects are often attributed to their interaction with various cellular signaling pathways. While
the specific pathways for 4'-Bromochalcone are a subject of ongoing research, the activities
of related chalcones provide insights into its potential mechanisms of action.

Potential Signaling Pathway Involvement

Chalcones have been shown to modulate inflammatory responses by inhibiting key enzymes in
the arachidonic acid metabolic pathway, such as cyclooxygenase (COX) and 5-lipoxygenase
(5-LOX).[5] Furthermore, some chalcones are known to influence the PI3K/Akt signaling
pathway, which is crucial in regulating cell proliferation and survival.[5]

lllustrative Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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